Cas no 1805932-59-5 (Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate)

• Product Name: Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate
• CAS No: 1805932-59-5
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4863854
• Update Time: 2025-10-30

Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-16-7(15)4-5-3-6(9(12)13)10(17-2)14-8(5)11/h3,9H,4H2,1-2H3
• InChI Key： CORXBBYOHBUKTQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(=N1)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate

Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate: A Comprehensive Overview

The compound Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate (CAS No. 1805932-59-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug design and agrochemicals. The molecule features a pyridine ring with multiple substituents, including a bromine atom at position 2, a difluoromethyl group at position 5, a methoxy group at position 6, and an acetate ester group at position 3. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. For instance, the presence of the bromine atom in Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate introduces electrophilic character to the molecule, making it a potential candidate for nucleophilic substitution reactions. This property is highly valuable in the synthesis of bioactive compounds. Additionally, the difluoromethyl group enhances the molecule's stability and lipophilicity, which are critical factors in drug design.

The methoxy group at position 6 plays a crucial role in modulating the electronic environment of the pyridine ring. This substituent not only increases the molecule's solubility in organic solvents but also imparts additional electronic effects that can influence its interaction with biological systems. The acetate ester group at position 3 further contributes to the molecule's versatility by providing an additional site for functionalization or bioisosteric replacement.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate using multi-component reactions and catalytic processes. These methods have significantly improved the yield and purity of the compound, making it more accessible for research purposes. The compound has been explored as a precursor for various heterocyclic compounds, which are essential building blocks in pharmaceutical research.

In terms of applications, Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate has shown promise in anti-inflammatory and anticancer studies. Researchers have reported that this compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, preliminary studies indicate that this compound may possess cytotoxic activity against cancer cell lines, highlighting its potential as an anticancer drug candidate.

The unique combination of substituents in Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate also makes it an attractive scaffold for exploring structure-activity relationships (SAR). By modifying specific substituents, researchers can investigate how changes in molecular structure influence biological activity. This approach is particularly useful in optimizing lead compounds for therapeutic applications.

From an environmental perspective, understanding the degradation pathways of Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate is crucial for assessing its ecological impact. Recent studies have focused on identifying microbial degradation mechanisms and photodegradation pathways for this compound. These findings are essential for developing strategies to minimize environmental contamination during its synthesis and use.

In conclusion, Methyl 2-bromo-5-(difluoromethyl)-6-methoxypyridine-3-acetate (CAS No. 1805932-59-5) is a versatile and intriguing compound with significant potential in medicinal chemistry and related fields. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel bioactive compounds. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science.